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Compound of Interest

Compound Name: 2-Amino-6-nitrobenzoic acid

Cat. No.: B032574

This guide provides a comprehensive overview of 2-Amino-6-nitrobenzoic acid, a versatile
chemical compound with significant applications in organic synthesis, pharmaceutical
development, and analytical chemistry.[1] It is intended for researchers, scientists, and drug
development professionals, offering in-depth technical information on its properties, synthesis,
and applications.

Chemical Identity and Synonyms

The cornerstone of effective research and development is the precise identification of chemical
entities. 2-Amino-6-nitrobenzoic acid is systematically named according to the International
Union of Pure and Applied Chemistry (IUPAC) nomenclature.

IUPAC Name: 2-amino-6-nitrobenzoic acid[2][3][4]

This compound is also known by several synonyms, which are frequently encountered in
literature and commercial listings. Awareness of these synonyms is crucial for comprehensive
literature searches and procurement.

Common Synonyms:
o 6-Nitroanthranilic acid[1][5]
e 6-Nitro-2-aminobenzoic acid[1]

e Benzoic acid, 2-amino-6-nitro-[5][6]
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Physicochemical Properties

Understanding the physicochemical properties of 2-Amino-6-nitrobenzoic acid is fundamental
to its application in experimental design and process development. These properties dictate its
solubility, reactivity, and appropriate handling and storage conditions.

Property Value Source
CAS Number 50573-74-5 [11[5][6][7]
Molecular Formula C7HsN20a4 [11[516][7]
Molecular Weight 182.13 g/mol [61[71[8]

Light yellow to brown
Appearance ) [1][8]
crystalline powder

_ _ 180-186 °CJ[1], 173 °C (dec.),
Melting Point [1]8]
189 °C (dec.)[8]

Solubility Soluble in methanol.[8] [8]

Purity Typically 297% (HPLC) [9]

Store at 0-8 °C[1] or room
Storage temperature in a dry, sealed [1][61[8]
container.[6][8]

Synthesis of 2-Amino-6-nitrobenzoic Acid: A
Mechanistic Perspective

The synthesis of 2-Amino-6-nitrobenzoic acid can be achieved through various routes. The
selection of a particular synthetic pathway is often dictated by factors such as the availability
and cost of starting materials, desired yield and purity, and scalability for industrial production.

One common and efficient method involves the selective reduction of 2,6-dinitrobenzoic acid.
[10] This approach is favored due to the relatively inexpensive and readily available starting
material.[10]
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Experimental Protocol: Selective Reduction of 2,6-
Dinitrobenzoic Acid[11]

This protocol describes a laboratory-scale synthesis. All operations should be conducted in a
well-ventilated fume hood with appropriate personal protective equipment.

Materials:

2,6-Dinitrobenzoic acid

» Sodium hydrosulfide (or other sulfide, hydrosulfide, or polysulfide reducing agents)[10]

e Methanol

e Water

o Hydrochloric acid (for acidification)

o Standard laboratory glassware (round-bottom flask, condenser, etc.)

e Heating mantle

e Magnetic stirrer

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic
stirrer, dissolve 2,6-dinitrobenzoic acid in a mixture of methanol and water.[10] The protic
solvent system is crucial for the reaction medium.[10]

» Addition of Reducing Agent: Slowly add 1 to 5 equivalents of the reducing agent (e.g.,
sodium hydrosulfide) to the solution.[10] The addition should be controlled to manage any
exothermic reaction.

o Reflux: Heat the reaction mixture to reflux temperature and maintain for a period sufficient to
ensure complete conversion.[10] Monitoring the reaction progress by thin-layer
chromatography (TLC) is recommended.
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o Work-up: After the reaction is complete, cool the mixture to room temperature.

o Precipitation: Carefully acidify the reaction mixture with hydrochloric acid to a pH of 0-3.[11]
This will precipitate the 2-Amino-6-nitrobenzoic acid product.

« |solation and Purification: Collect the solid product by vacuum filtration. Wash the filter cake
with cold water to remove any inorganic salts. The crude product can be further purified by
recrystallization from a suitable solvent system (e.g., ethanol/water) to achieve high purity.

Causality Behind Experimental Choices:

o Selective Reduction: The choice of a sulfide-based reducing agent is critical for the selective
reduction of one nitro group in the presence of the other.[10] This selectivity is achieved due
to the milder reducing power of these reagents compared to others like catalytic
hydrogenation, which would likely reduce both nitro groups.

o Protic Solvent System: The use of an alcohol and water mixture facilitates the dissolution of
both the organic substrate and the inorganic reducing agent, creating a homogenous
reaction environment necessary for efficient reaction kinetics.[10]

 Acidification: The product, being an amino acid, can exist in a deprotonated (carboxylate)
form in the basic reaction mixture. Acidification is essential to protonate the carboxylate
group, rendering the product less soluble in the agueous medium and allowing for its
precipitation and isolation.[11]

Synthesis Workflow Diagram

Reducing Agent (e.g., NaSH)
Methanol/Water

2,6-Dinitrobenzoic Acid
r Acidification (HCID—»GiItration & Washing)—»@ecrystallizatio@—» 2-Amino-6-nitrobenzoic Acid
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Caption: Workflow for the synthesis of 2-Amino-6-nitrobenzoic acid.

Applications in Research and Drug Development

2-Amino-6-nitrobenzoic acid is a valuable building block in the synthesis of a wide array of
more complex molecules, particularly in the pharmaceutical and dye industries.[1]

o Pharmaceutical Intermediates: This compound serves as a key intermediate in the synthesis
of various pharmaceuticals.[1] Its structure, containing both an amino and a nitro group on a
benzoic acid scaffold, provides multiple reactive sites for further chemical modification. This
versatility allows for the construction of diverse molecular architectures, which is a
fundamental aspect of drug discovery. It has been specifically noted for its use in the
development of anti-inflammatory and analgesic drugs.[1]

e Dyes and Pigments: The presence of the chromophoric nitro group and the auxochromic
amino group makes 2-Amino-6-nitrobenzoic acid a suitable precursor for the synthesis of
azo dyes.[1] These dyes are important in the textile industry for their vibrant and long-lasting
colors.[1]

e Analytical Chemistry: In the field of analytical chemistry, this compound can be used as a
reagent.[1] Its ability to form stable complexes with metal ions makes it useful in
spectrophotometric analysis for the detection and quantification of these ions.[1]

o Material Science: 2-Amino-6-nitrobenzoic acid is also utilized in the formulation of
polymers and coatings. Its incorporation can enhance properties such as thermal stability
and chemical resistance.[1][8]

Analytical Characterization

The identity and purity of 2-Amino-6-nitrobenzoic acid are typically confirmed using a
combination of analytical techniques.

» High-Performance Liquid Chromatography (HPLC): HPLC is a primary method for assessing
the purity of 2-Amino-6-nitrobenzoic acid.[1] Isocratic or gradient elution methods with a
reversed-phase column (e.g., C18) are commonly employed. Detection is typically performed
using a UV detector, as the aromatic and nitro functionalities provide strong chromophores.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to confirm the molecular structure of the compound. The chemical shifts, splitting patterns,
and integration of the proton signals, along with the number and chemical shifts of the
carbon signals, provide definitive structural information.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of
the compound and to gain further structural information through fragmentation patterns.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic
functional groups present in the molecule, such as the amino (N-H stretching), nitro (N-O
stretching), and carboxylic acid (O-H and C=0 stretching) groups.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 2-

Amino-6-nitrobenzoic acid. It is classified as an irritant.[8]

Hazard Statements:

H315: Causes skin irritation.[9]

H319: Causes serious eye irritation.[12]

H335: May cause respiratory irritation.[9][12]

Precautionary Measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.[8][13]

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood, to avoid inhalation of dust.[13][14]

Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials.[8][12]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[12][13]
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A comprehensive Safety Data Sheet (SDS) should always be consulted before handling this
compound.[8]

Conclusion

2-Amino-6-nitrobenzoic acid is a chemical intermediate with significant utility in diverse
scientific and industrial fields. Its well-defined physicochemical properties, established synthetic
routes, and versatile reactivity make it a valuable tool for researchers and developers. A
thorough understanding of its characteristics and safe handling practices is paramount for its
effective and responsible application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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